Cas no 130645-49-7 (2,2'-Bipyrimidine, 4,4'-bis(chloromethyl)-)

• Product Name: 2,2'-Bipyrimidine, 4,4'-bis(chloromethyl)-
• CAS No: 130645-49-7
• MF: C₁₀H₈Cl₂N₄
• MW: 255.103319168091
• CID: 3705918
• PubChem ID: 19760129
• Update Time: 2025-04-22

2,2'-Bipyrimidine, 4,4'-bis(chloromethyl)- Chemical and Physical Properties

Names and Identifiers

• 2,2'-Bipyrimidine, 4,4'-bis(chloromethyl)-
• SCHEMBL9356119
• 4,4a(2)-Bis(chloromethyl)-2,2a(2)-bipyrimidine
• 4,4'-Bis(chloromethyl)-2,2'-bipyrimidine
• 130645-49-7
• DTXSID701277035
• IRSYTBHCFVDUCS-UHFFFAOYSA-N

• Inchi： 1S/C10H8Cl2N4/c11-5-7-1-3-13-9(15-7)10-14-4-2-8(6-12)16-10/h1-4H,5-6H2
• InChI Key： IRSYTBHCFVDUCS-UHFFFAOYSA-N
• SMILES： C1(C2=NC=CC(CCl)=N2)=NC=CC(CCl)=N1

Computed Properties

• Exact Mass: 254.0126017Da
• Monoisotopic Mass: 254.0126017Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 51.6Ų